5'-Bromo-2'-methoxy-3'-methylacetophenone

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.10 g/mol
• IUPAC Name: 1-(5-bromo-2-methoxy-3-methylphenyl)ethanone
• InChI: InChI=1S/C10H11BrO2/c1-6-4-8(11)5-9(7(2)12)10(6)13-3/h4-5H,1-3H3
• InChI Key: ZAZQJFFSCADKJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)C(=O)C)Br

Description

5’-Bromo-2’-methoxy-3’-methylacetophenone is an organic compound with the molecular formula C10H11BrO2 It is a derivative of acetophenone, featuring a bromine atom, a methoxy group, and a methyl group attached to the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5’-Bromo-2’-methoxy-3’-methylacetophenone typically involves the bromination of 2’-methoxy-3’-methylacetophenone. This can be achieved using bromine or N-bromosuccinimide (NBS) as the brominating agent under controlled conditions. The reaction is usually carried out in an inert solvent like dichloromethane or chloroform at room temperature to ensure selective bromination at the desired position .

Industrial Production Methods: On an industrial scale, the production of 5’-Bromo-2’-methoxy-3’-methylacetophenone may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters ensures consistent quality and scalability .

Types of Reactions:

Substitution Reactions: 5’-Bromo-2’-methoxy-3’-methylacetophenone can undergo nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles such as amines or thiols.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids under strong oxidizing conditions.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium azide or potassium thiocyanate in polar aprotic solvents (e.g., dimethylformamide) are commonly used.

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic medium are employed for oxidation reactions.

Major Products:

Substitution Products: Depending on the nucleophile, products like 5’-azido-2’-methoxy-3’-methylacetophenone or 5’-thiocyanato-2’-methoxy-3’-methylacetophenone are formed.

Oxidation Products: Oxidation can yield 5’-bromo-2’-methoxy-3’-methylbenzoic acid or 5’-bromo-2’-methoxy-3’-methylbenzaldehyde.

Scientific Research Applications

5’-Bromo-2’-methoxy-3’-methylacetophenone has diverse applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a starting material for various chemical reactions.

Biology: The compound is employed in the study of enzyme inhibition and as a probe in biochemical assays.

Industry: The compound is used in the manufacture of specialty chemicals and as a reagent in industrial processes.

Mechanism of Action

The mechanism of action of 5’-Bromo-2’-methoxy-3’-methylacetophenone involves its interaction with specific molecular targets. As an alkylating agent, it can form covalent bonds with nucleophilic sites in biomolecules, leading to modifications in their structure and function . This property is exploited in biochemical assays to study enzyme activity and protein interactions .

Comparison with Similar Compounds

2-Bromo-3’-methoxyacetophenone: Similar in structure but lacks the methyl group at the 3’ position.

5-Bromo-2-hydroxy-3-methoxybenzaldehyde: Contains a hydroxyl group instead of a methyl group, leading to different reactivity and applications.

Uniqueness: 5’-Bromo-2’-methoxy-3’-methylacetophenone is unique due to the presence of both a bromine atom and a methoxy group on the benzene ring, which imparts distinct chemical properties and reactivity. The methyl group further enhances its versatility in synthetic applications .